N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide

• IUPAC Name: N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide
• InChI: InChI=1S/C19H26N4O/c1-18(2,3)14-6-8-15(9-7-14)19(10-5-11-19)13-20-17(24)16-12-21-22-23(16)4/h6-9,12H,5,10-11,13H2,1-4H3,(H,20,24)
• InChI Key: UYJCPXAYJZMRRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2(CCC2)CNC(=O)C3=CN=NN3C
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide is a synthetic compound that has garnered interest in various fields of scientific research. This compound features a unique structure that includes a cyclobutyl ring, a tert-butylphenyl group, and a triazole ring, making it a versatile molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide typically involves multiple steps, starting with the preparation of the cyclobutyl and tert-butylphenyl intermediates. These intermediates are then coupled with a triazole derivative under specific reaction conditions. Common reagents used in the synthesis include organometallic catalysts, solvents like dichloromethane, and bases such as potassium carbonate. The reaction conditions often require controlled temperatures and inert atmospheres to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide is scaled up using continuous flow reactors and automated systems to maintain consistency and efficiency. The use of high-throughput screening and optimization techniques allows for the fine-tuning of reaction parameters, leading to cost-effective and environmentally friendly production processes.

Chemical Reactions Analysis

Types of Reactions

N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce alcohols or amines. Substitution reactions can lead to a wide range of functionalized products, depending on the substituents introduced.

Scientific Research Applications

N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide has a broad range of applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, alteration of signal transduction pathways, or modulation of gene expression.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide include:

• N-{[1-(4-tert-butylphenyl)cyclobutyl]methyl}cyclopropanamine
• N-{[1-(4-tert-butylphenyl)cyclobutyl]methyl}cyclobutanamine

Uniqueness

What sets N-[[1-(4-tert-butylphenyl)cyclobutyl]methyl]-3-methyltriazole-4-carboxamide apart from similar compounds is its unique combination of a cyclobutyl ring, a tert-butylphenyl group, and a triazole ring. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications in research and industry.